Cas no 71883-64-2 (12b-Hydroxyisocholic Acid)

• Product Name: 12b-Hydroxyisocholic Acid
• CAS No: 71883-64-2
• Molecular Formula: C₂₄H₄₀O₅
• Molecular Weight: 408.57140827179
• CID: 567276

12b-Hydroxyisocholic Acid Properties

Names and Identifiers

• Cholan-24-oic acid,3,7,12-trihydroxy-, (3a,5b,7a,12b)- (9CI)
• (3a,5b,7a,12b)-3,7,12-trihydroxy-Cholan-24-oic acid
• 12β-Hydroxyisocholic Acid
• 12b-Hydroxyisocholic acid
• 3a,7a,12b-Trihydroxy-5b-cholanic acid
• 3a,7a,12b-Trihydroxy-5b-cholanoic acid
• Lagocholic acid
• 3alpha,7alpha,12beta-Trihydroxy-5beta-cholanic acid
• 12b-Hydroxyisocholate
• 3a,7a,12b-Trihydroxy-

• InChIKey： BHQCQFFYRZLCQQ-KRHHAYMPSA-N
• Inchi： 1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20-,22+,23+,24-/m1/s1
• SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)O)O

Computed Properties

• Exact Mass: 408.28757437 g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 408.28757437 g/mol
• Heavy Atom Count: 29
• Complexity: 637
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 98
• Molecular Weight: 408.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives